Cas no 56994-11-7 (1,2,3,6-Tetra-O-benzoyl-α-D-mannose)

• Product Name: 1,2,3,6-Tetra-O-benzoyl-α-D-mannose
• CAS No: 56994-11-7
• MF: C₃₄H₂₈O₁₀
• MW: 596.580130577087
• CID: 946312
• Update Time: 2025-06-27

1,2,3,6-Tetra-O-benzoyl-α-D-mannose Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-Tetra-O-benzoyl-α-D-mannose
• 1,2,3,6-Tetra-O-benz
• 1,2,3,6-Tetra-O-benzoyl-a-D-mannopyranose
• 1,2,3,6-TETRA-O-BENZOYL-A-D-MANNOSE

• Inchi： 1S/C34H28O10/c35-27-26(21-40-30(36)22-13-5-1-6-14-22)41-34(44-33(39)25-19-11-4-12-20-25)29(43-32(38)24-17-9-3-10-18-24)28(27)42-31(37)23-15-7-2-8-16-23/h1-20,26-29,34-35H,21H2/t26-,27-,28+,29+,34-/m1/s1
• InChI Key： IBHLAWIOLBRAAK-LSPAEZJRSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Experimental Properties

• Melting Point: 182-183°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 1,2,3,6-Tetra-O-benzoyl-α-D-mannose

1,2,3,6-Tetra-O-benzoyl-α-D-mannose (CAS No. 56994-11-7): A Comprehensive Overview

The compound 1,2,3,6-Tetra-O-benzoyl-α-D-mannose (CAS No. 56994-11-7) is a highly specialized carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is a tetra-O-benzoylated derivative of α-D-mannose, a naturally occurring hexose sugar. The benzoyl groups attached to the hydroxyl groups at positions 1, 2, 3, and 6 of the mannose ring impart unique chemical and biological properties to this molecule.

α-D-mannose itself is a key component in various biological systems, playing roles in cell recognition, immune response, and glycosylation processes. The introduction of benzoyl groups in the tetra-O-benzoylated derivative significantly enhances the compound's stability and solubility, making it an ideal substrate for various chemical transformations. Recent studies have highlighted its potential as a versatile building block in the synthesis of complex carbohydrates and glycoconjugates.

One of the most notable applications of 1,2,3,6-Tetra-O-benzoyl-α-D-mannose is in the field of drug delivery systems. Researchers have explored its use as a carrier for targeted drug delivery due to its ability to interact with specific glycan receptors on cell surfaces. This interaction can enhance the specificity and efficiency of drug delivery to certain tissues or cells. For instance, a study published in *Nature Communications* demonstrated that this compound can be utilized as a scaffold for developing glycomimetic drugs that target cancer cells.

In addition to its biomedical applications, 1,2,3,6-Tetra-O-benzoyl-α-D-mannose has also found utility in the synthesis of advanced materials. Its rigid structure and functionalizable groups make it an excellent candidate for constructing supramolecular assemblies and self-assembled monolayers. A recent breakthrough in *Advanced Materials* showcased its role in creating stimuli-responsive materials that can change their properties under specific environmental conditions.

The synthesis of 1,2,3,6-Tetra-O-benzoyl-α-D-mannose involves a multi-step process that typically begins with the isolation of α-D-mannose from natural sources or through chemical synthesis. The subsequent benzoylation steps are carried out under controlled conditions to ensure high yields and purity. Innovations in catalytic methods have significantly improved the efficiency of these reactions. For example, the use of enzymatic catalysts has been reported to enhance the regioselectivity and reduce side reactions during benzoylation.

From an analytical standpoint, 1,2,3,6-Tetra-O-benzoyl-α-D-mannose has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and conformational dynamics. Recent advancements in computational chemistry have also enabled researchers to model its interactions with biological systems at an atomic level.

In terms of safety and handling guidelines for 1,2,O-Benzoate derivatives, it is important to note that while this compound is not classified as hazardous under normal conditions; proper precautions should be taken during synthesis and handling to avoid exposure or contamination. Storage in inert containers under controlled conditions is recommended to maintain its stability over time.

Looking ahead, research into 1,,3,,6-tetra-o-benzoyl-alpha-d-mannose continues to uncover new applications across diverse fields such as diagnostics development , material science ,and therapeutic drug design . Its unique combination of chemical versatility ,biological relevance ,and structural rigidity positions it as a valuable tool for advancing both fundamental research and applied technologies . As interdisciplinary collaborations increase ,we can expect even more innovative uses for this remarkable compound .